Cas no 1569269-03-9 (Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester)
1569269-03-9 structure
Product Name:Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester
CAS No:1569269-03-9
MF:C18H23N5O9
MW:453.403324365616
CID:6657895
PubChem ID:76310273
Update Time:2024-03-02
Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester Chemical and Physical Properties
Names and Identifiers
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- (2R,3R,3aS,4aR,7S,8aR,9aR)-Methyl 2-(6-amino-9H-purin-9-yl)-4a,5,5-trihydroxy-3-methoxydecahydrofuro[3,2-b]pyrano[2,3-e]pyran-7-carboxylate
- 1569269-03-9
- 9'-deoxy-8',8'-dihydroxyherbicidin B
- CHEMBL3109446
- methyl (1R,3S,4R,5R,7R,9R,11S)-5-(6-aminopurin-9-yl)-1,13,13-trihydroxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate
- CHEBI:208468
- Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester
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- Inchi: 1S/C18H23N5O9/c1-28-12-11-7(31-15(12)23-6-22-10-13(19)20-5-21-14(10)23)3-9-18(27,32-11)17(25,26)4-8(30-9)16(24)29-2/h5-9,11-12,15,25-27H,3-4H2,1-2H3,(H2,19,20,21)
- InChI Key: AZYCCECPGKXFKD-UHFFFAOYSA-N
- SMILES: COC1C(N2C3C(=C(N=CN=3)N)N=C2)OC2C1OC1(C(O)(O)CC(C(OC)=O)OC1C2)O
Computed Properties
- Exact Mass: 453.14957733g/mol
- Monoisotopic Mass: 453.14957733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 194Ų
Aureonuclemycin; 9'-Deoxy, 8'-hydroxy, 2'-Me ether, Me ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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